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Compound of Interest

Compound Name: Erythromycin Lactobionate

Cat. No.: B125226 Get Quote

Application Notes: Erythromycin Lactobionate
1. Introduction

Erythromycin Lactobionate is the lactobionate salt of erythromycin, a macrolide antibiotic

produced by a strain of Saccharopolyspora erythraea (formerly Streptomyces erythraeus).[1][2]

It is a water-soluble form suitable for laboratory research and in vitro applications.[3]

Erythromycin acts by inhibiting protein synthesis in susceptible bacteria, making it a valuable

tool for researchers studying bacterial physiology, antibiotic resistance, and for use as a

selection agent in cell culture.[1][4] Its primary mechanism involves reversibly binding to the

50S subunit of the bacterial ribosome, which interferes with the translocation step of protein

synthesis.[4][5][6][7][8]

2. Physicochemical Properties

Erythromycin Lactobionate is supplied as a sterile, white to slightly yellow, lyophilized

powder.[9][10] It is freely soluble in water and alcohol.[9] Key properties are summarized in the

table below.
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Property Value Citations

Molecular Weight 1092.22 g/mol [3]

Appearance
White or slightly yellow crystals

or powder
[9]

Solubility in Water 200 mg/mL [3]

Optimal pH for Stability 6.0 - 8.0 [3][9][11]

Unstable pH
Rapidly loses potency at pH <

5.5
[1][9][12][13][14]

pH of Reconstituted Solution

(50 mg/mL)
6.5 - 7.5 [10][15]

3. Mechanism of Action

Erythromycin exerts its bacteriostatic effect by inhibiting protein synthesis. It passively diffuses

across the bacterial cell membrane and binds to the 23S ribosomal RNA molecule within the

50S subunit of the bacterial ribosome.[6][8] This binding action physically blocks the exit tunnel

for the nascent polypeptide chain, thereby inhibiting the translocation of peptides from the A-

site to the P-site and halting protein elongation.[4][7] This action is specific to bacterial

ribosomes, sparing eukaryotic host cells.[4]
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Start: Lyophilized
Erythromycin Lactobionate Powder

1. Reconstitute with Sterile Water
for Injection (preservative-free)

to 50 mg/mL.

Result: 50 mg/mL
Stock Solution

Store at 2-8°C for up to 2 weeks
or use within 24 hours at RT.

2. Dilute Stock Solution with
appropriate buffer or medium

(e.g., 0.9% NaCl, cell culture medium)
to final working concentration.

Result: Final Working Solution
(e.g., 1-5 mg/mL or experimental concentration)

Use immediately or within 8 hours.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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